2-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide

• IUPAC Name: 2-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C18H17N3O3/c1-2-23-15-11-7-6-10-14(15)18-20-16(21-24-18)12-17(22)19-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,19,22)
• InChI Key: UXUIUUVNYQIGLJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=NO2)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

2-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as EPOA and has been studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of EPOA is not fully understood, but studies have shown that it works by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and neurodegeneration. EPOA has also been shown to induce apoptosis, which is a process of programmed cell death that is important in the treatment of cancer.
Biochemical and Physiological Effects:
EPOA has been shown to have various biochemical and physiological effects. Studies have shown that it can reduce inflammation, oxidative stress, and DNA damage. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EPOA in lab experiments is its unique properties and potential applications. However, there are also limitations to its use, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many future directions for the study of EPOA. One area of interest is in the development of new drugs based on its structure and properties. Another area of interest is in the study of its potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Further studies are needed to fully understand the potential applications and limitations of EPOA.

Synthesis Methods

The synthesis of EPOA involves the reaction of 2-amino-5-(2-ethoxyphenyl)-1,2,4-oxadiazole with N-phenylacetyl chloride. This reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using various techniques such as column chromatography to obtain pure EPOA.

Scientific Research Applications

EPOA has been studied for its potential applications in various fields of research. One of the major areas of interest is in the field of cancer research. Studies have shown that EPOA has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.